Cas no 2171602-68-7 (Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate)

• Product Name: Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate
• CAS No: 2171602-68-7
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5766467
• PubChem ID: 165960002
• Update Time: 2025-05-24

Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• 2171602-68-7
• EN300-1298121
• methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate
• Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate

• Inchi： 1S/C13H19NO4/c1-17-13(16)12(14)7-11(15)9-18-8-10-5-3-2-4-6-10/h2-6,11-12,15H,7-9,14H2,1H3
• InChI Key： CPAFLOVWHJSTAS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(CC(C(=O)OC)N)O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.8Ų

Additional information on Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate

Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate: A Comprehensive Overview

Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate (CAS No. 2171602-68-7) is a complex organic compound with a diverse range of applications in the fields of chemistry and pharmacology. This compound, often referred to as Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate, has garnered significant attention due to its unique structural properties and potential therapeutic benefits. In this article, we will delve into the latest research findings, chemical properties, and potential applications of this intriguing compound.

The chemical structure of Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate consists of a pentanoate backbone with an amino group at the second position, a benzyloxy group at the fifth position, and a hydroxyl group at the fourth position. This configuration imparts the compound with versatile reactivity and selectivity, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role in biochemistry, particularly in enzyme inhibition and drug design.

One of the most promising applications of Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate lies in its potential as a precursor for drug development. Researchers have explored its ability to inhibit specific enzymes involved in metabolic pathways, which could lead to novel treatments for diseases such as cancer and neurodegenerative disorders. For instance, a study published in Nature Chemical Biology demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key players in cell signaling.

In addition to its therapeutic potential, Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate has been utilized in organic synthesis as a versatile building block. Its functional groups allow for easy modification and functionalization, enabling the construction of more complex molecules. Recent advancements in catalytic asymmetric synthesis have further enhanced its utility, providing access to enantiomerically enriched compounds with high efficiency.

The synthesis of Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate typically involves multi-step processes that combine nucleophilic substitutions, oxidations, and reductions. A notable approach reported in the literature involves the use of enzymatic catalysis to achieve high stereoselectivity during key steps. This method not only improves yield but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

From an environmental standpoint, the ecological impact of Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate has been a subject of recent investigations. Studies have shown that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, suggesting its potential for safe industrial use. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 2-amino-5-(benzyloxy)-4-hydroxypentanoate (CAS No. 2171602-68-7) is a multifaceted compound with significant implications across various scientific domains. Its role as both a therapeutic agent and a synthetic building block underscores its importance in modern chemistry and pharmacology. As research continues to uncover new applications and mechanisms involving this compound, it is poised to make even greater contributions to scientific advancement.